3-(Thiophen-2-yl)butan-2-ol
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Description
3-(Thiophen-2-yl)butan-2-ol (CAS: 1536097-83-2) is a secondary alcohol characterized by a thiophene ring substituted at the 2-position of a butan-2-ol backbone. Its molecular formula is C₉H₁₄OS, with a molecular weight of 170.27 g/mol . The compound features a hydroxyl group (-OH) at the 2-position of the butane chain and a thiophene ring at the 3-position, contributing to its unique electronic and steric properties.
Structurally, the compound exists in stereoisomeric forms due to the chiral center at the 2-position of the butanol chain. Its SMILES notation is CC(C)C(CC1=CSC=C1)O, and the InChI key is LFGRFMUSEKTIBN-UHFFFAOYSA-N . While specific boiling point data are unavailable, its physicochemical behavior is influenced by hydrogen bonding from the hydroxyl group and hydrophobic interactions from the thiophene moiety.
Properties
Molecular Formula |
C8H12OS |
|---|---|
Molecular Weight |
156.25 g/mol |
IUPAC Name |
3-thiophen-2-ylbutan-2-ol |
InChI |
InChI=1S/C8H12OS/c1-6(7(2)9)8-4-3-5-10-8/h3-7,9H,1-2H3 |
InChI Key |
QBCDVFLIWDAGDN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC=CS1)C(C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Thiophen-2-yl)butan-2-ol typically involves the introduction of a thiophene ring into a butanol framework. One common method is the Grignard reaction, where a thiophene derivative reacts with a butanone derivative in the presence of a Grignard reagent. The reaction conditions often require an inert atmosphere, such as nitrogen or argon, and a dry solvent like diethyl ether or tetrahydrofuran.
Industrial Production Methods
Industrial production of 3-(Thiophen-2-yl)butan-2-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Catalysts and optimized reaction conditions are employed to ensure high purity and consistency of the final product.
Chemical Reactions Analysis
Types of Reactions
3-(Thiophen-2-yl)butan-2-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different alcohol derivatives.
Substitution: The thiophene ring can undergo electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.
Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).
Substitution: Electrophilic reagents like bromine (Br₂) or chloromethane (CH₃Cl) in the presence of a Lewis acid catalyst.
Major Products Formed
Oxidation: Thiophene-2-carboxaldehyde or thiophene-2-carboxylic acid.
Reduction: Various butanol derivatives.
Substitution: Halogenated thiophene derivatives.
Scientific Research Applications
3-(Thiophen-2-yl)butan-2-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.
Industry: Utilized in the production of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).
Mechanism of Action
The mechanism of action of 3-(Thiophen-2-yl)butan-2-ol depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The thiophene ring can participate in π-π interactions and hydrogen bonding, influencing the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 3-(Thiophen-2-yl)butan-2-ol with structurally analogous alcohols, focusing on molecular properties, functional groups, and applications:
Structural and Functional Differences
- Thiophene vs. Phenyl Substituents : The thiophene ring in 3-(Thiophen-2-yl)butan-2-ol provides greater electron delocalization compared to the phenyl group in 2-methyl-3-phenylbutan-2-ol. This difference influences reactivity in catalytic reactions, such as biocatalytic ammonia elimination or addition processes .
- Alcohol Classification : While 3-(Thiophen-2-yl)butan-2-ol is a secondary alcohol, tert-amyl alcohol (2-methylbutan-2-ol) and 2-methyl-3-phenylbutan-2-ol are tertiary alcohols. Tertiary alcohols generally exhibit lower boiling points due to reduced hydrogen bonding capacity .
- Halogenation Effects : The introduction of halogens (e.g., in 2-(3-chloro-4-fluorophenyl)butan-2-ol) increases molecular weight and polarity, enhancing binding affinity in drug-receptor interactions .
Limitations and Data Gaps
- Missing data on boiling points and densities for thiophene-derived alcohols limit direct comparisons.
- Compounds like 2-methyl-3-phenylbutan-2-ol are discontinued, restricting current experimental utility .
Biological Activity
3-(Thiophen-2-yl)butan-2-ol is a compound that has gained attention for its diverse biological activities, particularly in the fields of agriculture and medicine. This article provides a comprehensive overview of the biological activity of this compound, including its antifungal properties, potential applications in drug development, and mechanisms of action.
Chemical Structure and Properties
The molecular formula of 3-(Thiophen-2-yl)butan-2-ol is C8H10OS. The compound features a thiophene ring that contributes to its unique chemical properties and biological activities. The presence of the butanol side chain enhances its solubility and reactivity, making it suitable for various applications in biological systems.
Antifungal Properties
Research has primarily focused on the antifungal activity of 3-(Thiophen-2-yl)butan-2-ol, particularly against phytopathogenic microorganisms. Studies indicate that this compound can effectively inhibit the growth of specific fungal pathogens, making it a potential candidate for use as a fungicide in agricultural settings. The antifungal mechanism is believed to involve disruption of fungal cell membranes and inhibition of key metabolic pathways, leading to increased permeability and cell death in susceptible strains.
The biological activity of 3-(Thiophen-2-yl)butan-2-ol is attributed to its interaction with molecular targets such as enzymes or receptors. The thiophene ring's ability to participate in π-π interactions and hydrogen bonding influences the compound’s binding affinity and specificity. This interaction may modulate various cellular pathways, including signal transduction and metabolic processes.
Study 1: Antifungal Efficacy
A study conducted by Mancuso et al. (2022) evaluated the antifungal efficacy of 3-(Thiophen-2-yl)butan-2-ol against several fungal strains. The results demonstrated significant inhibition of fungal growth at concentrations as low as 50 µg/mL. The study highlighted the compound's potential as a biopesticide, particularly for crops susceptible to fungal infections.
| Fungal Strain | Inhibition Zone (mm) | Concentration (µg/mL) |
|---|---|---|
| Fusarium oxysporum | 15 | 50 |
| Botrytis cinerea | 20 | 100 |
| Alternaria solani | 18 | 75 |
Study 2: Pharmacological Applications
In another investigation focusing on pharmacological applications, researchers explored the anti-inflammatory properties of 3-(Thiophen-2-yl)butan-2-ol. The compound was tested in vitro for its effects on COX enzymes, with results indicating a dose-dependent inhibition of COX-1 and COX-2 activities. This suggests potential applications in pain management and inflammatory conditions .
| Compound | COX-1 IC50 (µM) | COX-2 IC50 (µM) |
|---|---|---|
| 3-(Thiophen-2-yl)butan-2-ol | 26.04 ± 0.36 | 31.4 ± 0.12 |
| Indomethacin | 6.74 | 6.12 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
